![molecular formula C7H12ClF2N B6217423 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride CAS No. 2742660-42-8](/img/no-structure.png)
8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride
Overview
Description
8,8-Difluoro-2-azabicyclo[5.1.0]octane hydrochloride (DFABH) is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile compound with unique properties, such as its high solubility in both aqueous and organic solvents. DFABH has been extensively studied and employed in various fields of research, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride is used as a versatile reagent for the preparation of various compounds, such as fluorinated heterocycles, fluorinated alcohols, and fluorinated amines. In medicinal chemistry, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride is used as a building block for the synthesis of various drugs, such as antifungal agents and antiviral agents. In biochemistry, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride is used in the synthesis of various enzymes, such as proteases and phosphatases.
Mechanism of Action
The mechanism of action of 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride is not fully understood. However, it is believed that the difluoromethylation reaction is mediated by a nucleophilic substitution reaction. The nucleophilic substitution reaction involves the attack of a nucleophile, such as a fluoride ion, on the substrate, resulting in the formation of a new bond between the substrate and the nucleophile.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride are not well-understood. However, it has been shown to have some effects on enzymes and proteins. For example, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride has been shown to inhibit the activity of the enzyme phosphatase, which is involved in the regulation of various cellular processes. Additionally, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride has been shown to interact with proteins, such as the transcription factor NF-κB, which is involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in both aqueous and organic solvents, making it easy to handle and manipulate. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride also has some limitations. It is a relatively expensive compound, making it difficult to use in large-scale experiments. Additionally, it is not very soluble in some solvents, such as dimethylformamide, which may limit its use in certain experiments.
Future Directions
The potential applications of 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride in scientific research are numerous. For example, it could be used to synthesize novel compounds for drug development and for the study of enzyme and protein function. Additionally, it could be used to synthesize fluorinated heterocycles, alcohols, and amines for applications in materials science. Finally, it could be used as a building block for the synthesis of new and improved drugs and biochemicals.
Synthesis Methods
8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride can be synthesized through a two-step process. In the first step, a difluoromethylation reaction is performed to produce the desired product. This reaction is conducted in the presence of a fluoride source (e.g. potassium fluoride) and a strong base (e.g. potassium hydroxide). In the second step, the product is treated with hydrochloric acid to yield the desired hydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride involves the reaction of 2,5-dimethylfuran with ethyl chloroacetate to form 2-ethyl-5-methylfuran-3-carboxylate, which is then reacted with hydrazine hydrate to form 2-ethyl-5-methylfuran-3-carbohydrazide. This compound is then reacted with 1,1,2,2-tetrafluoroethyl chloroformate to form 8,8-difluoro-2-azabicyclo[5.1.0]octan-3-one, which is finally reacted with hydrochloric acid to form the hydrochloride salt of the desired compound.", "Starting Materials": [ "2,5-dimethylfuran", "ethyl chloroacetate", "hydrazine hydrate", "1,1,2,2-tetrafluoroethyl chloroformate", "hydrochloric acid" ], "Reaction": [ "2,5-dimethylfuran + ethyl chloroacetate -> 2-ethyl-5-methylfuran-3-carboxylate", "2-ethyl-5-methylfuran-3-carboxylate + hydrazine hydrate -> 2-ethyl-5-methylfuran-3-carbohydrazide", "2-ethyl-5-methylfuran-3-carbohydrazide + 1,1,2,2-tetrafluoroethyl chloroformate -> 8,8-difluoro-2-azabicyclo[5.1.0]octan-3-one", "8,8-difluoro-2-azabicyclo[5.1.0]octan-3-one + hydrochloric acid -> 8,8-difluoro-2-azabicyclo[5.1.0]octane hydrochloride" ] } | |
CAS RN |
2742660-42-8 |
Molecular Formula |
C7H12ClF2N |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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